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Compound of Interest

Compound Name: Tris(isopropenyloxy)vinylsilane

Cat. No.: B092359 Get Quote

Essential Safety and Handling Guide for
Tris(isopropenyloxy)vinylsilane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Tris(isopropenyloxy)vinylsilane in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Hazard Summary
Tris(isopropenyloxy)vinylsilane is a combustible liquid that may cause skin, eye, and

respiratory irritation.[1][2][3] It is crucial to handle this chemical with care in a well-ventilated

area, utilizing appropriate personal protective equipment.[4][5][6]

Personal Protective Equipment (PPE) Requirements
The following table summarizes the necessary PPE for handling

Tris(isopropenyloxy)vinylsilane, categorized by the level of protection required for different

laboratory procedures.
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PPE Component Specification Purpose

Eye Protection

Chemical splash goggles or

safety glasses meeting ANSI

Z87.1 standard.[7] A face

shield may be required for

large quantities or splash

hazards.[7][8]

Protects eyes from splashes

and vapors.[4]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).[7]

Inspect gloves before each

use and replace if

contaminated.

Prevents skin contact and

absorption.[4]

Body Protection Flame-resistant lab coat.[7]
Protects against splashes and

potential fire hazards.

Respiratory Protection

Use in a well-ventilated area

such as a chemical fume hood.

[4] If ventilation is inadequate,

a NIOSH-approved respirator

is required.[4][7]

Minimizes inhalation of harmful

vapors.[4]

Operational Procedures for Safe Handling
Adherence to the following step-by-step procedures is mandatory to ensure the safe handling

of Tris(isopropenyloxy)vinylsilane.

1. Preparation and Engineering Controls:

Ensure a calibrated and certified chemical fume hood is operational.

Clear the workspace of any unnecessary equipment or chemicals.

Keep away from heat, sparks, open flames, and hot surfaces.[1][9]

Have an appropriate fire extinguisher (dry sand, dry chemical, or alcohol-resistant foam)

readily accessible.[1][9]
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An emergency eyewash station and safety shower must be accessible.

2. Donning Personal Protective Equipment (PPE):

Before entering the designated handling area, don all required PPE as specified in the table

above.

Ensure gloves are properly fitted and have no visible signs of degradation.

3. Chemical Handling:

Ground and bond the container and receiving equipment to prevent static discharge.[10]

Use only non-sparking tools.[10][11]

Slowly and carefully transfer the chemical to avoid splashing.

Keep the container tightly closed when not in use.[10]

4. Post-Handling and Decontamination:

Wipe down the work surface with an appropriate solvent to decontaminate.

Properly remove and dispose of contaminated gloves.

Wash hands thoroughly with soap and water after handling.

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[10]

Skin Contact: Immediately remove all contaminated clothing. Wash skin with soap and plenty

of water for at least 15 minutes. Seek medical attention if irritation develops.[10]

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention.[10]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[10]

Spill: Evacuate the area. Remove all sources of ignition.[10] Use absorbent material to clean

up the spill and place it in a sealed container for disposal. Ensure adequate ventilation.

Fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[1][9]

Disposal Plan
All waste materials, including empty containers, contaminated PPE, and spill cleanup materials,

must be disposed of as hazardous waste.

Collect all waste in a clearly labeled, sealed, and compatible container.

Dispose of the contents and container in accordance with all local, state, and federal

regulations at an approved waste disposal plant.[1]

Workflow for Handling
Tris(isopropenyloxy)vinylsilane
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Caption: Workflow for the safe handling of Tris(isopropenyloxy)vinylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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